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Compound of Interest

Compound Name: BMS-1001 hydrochloride

Cat. No.: B606213

For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed protocols for the dissolution and handling of BMS-1001
hydrochloride, a potent and orally active inhibitor of the human PD-1/PD-L1 immune
checkpoint interaction.[1][2][3][4] These guidelines are intended for use in preclinical research
settings.

Product Information

e Product Name: BMS-1001 hydrochloride

e Synonyms: BMS-1001 HCI, BMS 1001 hydrochloride[5]
« CAS Number: 2113650-04-5[1]

e Molecular Formula: C3sH3sCIN207[1]

e Molecular Weight: 631.11 g/mol [1]

e Mechanism of Action: BMS-1001 binds to human PD-L1, blocking its interaction with PD-1.
[1][2][6] This alleviates the inhibitory effect of PD-L1 on T-cell receptor-mediated activation of
T-lymphocytes.[1][2][6][7]
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Solubility Data

BMS-1001 hydrochloride is a crystalline solid that is soluble in DMSO but generally insoluble

in water and ethanol.[7] It is crucial to use fresh, anhydrous DMSO, as the presence of

moisture can significantly reduce solubility.[1][7] For in vivo applications, specific formulations

with co-solvents are required.

Concentration

Molar

Solvent Concentration Notes
(mg/mL)
(mM)

Sonication or warming
may be required to
achieve higher

DMSO 11.5- 50 mg/mL 18.22 - 84.08 mM _
concentrations.[2][7]
Use fresh, anhydrous
DMSO.[1][7]

Water Insoluble Insoluble

Ethanol Insoluble Insoluble
10% DMSO, 40%

In Vivo Formulation 1 1 mg/mL 1.58 mM PEG300, 5% Tween-
80, 45% Saline.[2]
10% DMSO, 40%

In Vivo Formulation 2 = 1.25 mg/mL 21.98 mM PEG300, 5% Tween-
80, 45% Saline.[1]
10% DMSO, 90%

In Vivo Formulation 3 =>1.25 mg/mL >1.98 mM (20% SBE-B-CD in
Saline).[1]

_ . 5% DMSO, 95% Corn
In Vivo Formulation 4 0.25 mg/mL 0.42 mM

oil.[7]

Experimental Protocols

Preparation of Stock Solutions for In Vitro Use
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This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

BMS-1001 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate the BMS-1001 hydrochloride vial to room temperature before opening.
e Weigh the desired amount of BMS-1001 hydrochloride powder in a sterile tube.

o Calculate the required volume of DMSO to achieve a 10 mM concentration. For example, to
prepare 1 mL of a 10 mM stock solution, add 1 mL of DMSO to 6.31 mg of BMS-1001
hydrochloride.

e Add the calculated volume of anhydrous DMSO to the powder.

o Vortex the solution thoroughly until the solid is completely dissolved. If necessary, sonicate
the solution for a few minutes to aid dissolution.[2]

 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

 Store the stock solution at -20°C for up to 1 month or at -80°C for up to 6 months.[1]

Preparation of Working Solutions for In Vivo Use

This protocol provides an example of preparing a 1 mg/mL working solution for animal
experiments.

Materials:
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 BMS-1001 hydrochloride stock solution in DMSO (e.g., 12.5 mg/mL)

 PEG300

e Tween-80

 Sterile Saline

» Sterile tubes

» Vortex mixer

Procedure:

o Prepare a clear stock solution of BMS-1001 hydrochloride in DMSO (e.g., 12.5 mg/mL).[1]

e To prepare 1 mL of a 1 mg/mL working solution, sequentially add the following reagents,
ensuring the solution is clear after each addition:

[e]

100 pL of 12.5 mg/mL BMS-1001 in DMSO stock solution.

o

400 pL of PEG300. Mix thoroughly.

[¢]

50 uL of Tween-80. Mix thoroughly.

[e]

450 uL of sterile Saline. Mix thoroughly to a final volume of 1 mL.
» The final concentration of the working solution will be 1.25 mg/mL.[1]

e Itis recommended to prepare this working solution fresh on the day of use.[1]

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: PD-1/PD-L1 Signaling Pathway Inhibition by BMS-1001.
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Caption: Experimental Workflow for Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for BMS-1001
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606213#how-to-dissolve-bms-1001-hydrochloride-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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